molecular formula C13H21Br B8626247 1-Bromo-3-isopropyladamantane

1-Bromo-3-isopropyladamantane

Cat. No.: B8626247
M. Wt: 257.21 g/mol
InChI Key: IOPVEZQBHDNEEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-3-isopropyladamantane is a useful research compound. Its molecular formula is C13H21Br and its molecular weight is 257.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H21Br

Molecular Weight

257.21 g/mol

IUPAC Name

1-bromo-3-propan-2-yladamantane

InChI

InChI=1S/C13H21Br/c1-9(2)12-4-10-3-11(5-12)7-13(14,6-10)8-12/h9-11H,3-8H2,1-2H3

InChI Key

IOPVEZQBHDNEEW-UHFFFAOYSA-N

Canonical SMILES

CC(C)C12CC3CC(C1)CC(C3)(C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Mix 0.034 mol of isopropyl adamantane (IV) with a ten times excess of bromine (0.33 mol). Heat slowly and stir under reflux for 4 h. Subsequently, allow to cool and pour onto ice water. Decompose the excess bromine with sodium sulfite until the aqueous solution has discolored. Then extract with ether, wash the combined organic phases with sodium bicarbonate solution, dry with magnesium sulfate, filter and evaporate to dryness under vacuum. Recrystallize the residue from methanol. (Yield: 83%).
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0.034 mol
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0.33 mol
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reactant
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0 (± 1) mol
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0 (± 1) mol
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